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Abstract

1,3,4-Thiadiazole-2,5-dithiol, also known as Bismuthiol |, is a versatile heterocyclic compound
with a distinct chemical structure that lends itself to a wide array of applications. Its molecular
formula is C2Hz2N2S3, and it has a molecular weight of approximately 150.25 g/mol .[1][2][3]
This guide provides an in-depth overview of its chemical properties, synthesis protocols, and
significant applications in pharmaceuticals, material science, and analytical chemistry. The
document details experimental procedures, summarizes key quantitative data, and provides
visual representations of its mechanistic pathways and synthetic workflows to support
advanced research and development.

Core Chemical and Physical Properties

1,3,4-Thiadiazole-2,5-dithiol is a yellow, crystalline powder soluble in alkaline solutions.[3]
The molecule exists in tautomeric forms, predominantly the dithiol and thione forms, which
influences its chemical reactivity and complex-forming capabilities.

Table 1: Physicochemical Properties of 1,3,4-Thiadiazole-2,5-dithiol
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Property Value References

IUPAC Name 1,3,4-Thiadiazole-2,5-dithiol [4]

2,5-Dimercapto-1,3,4-
Synonyms o ) ) [1]
thiadiazole, Bismuthiol |

CAS Number 1072-71-5 [1][21[4]
Molecular Formula C2H2N2Ss3 [1112114]
Molecular Weight 150.23 - 150.25 g/mol [1][2][4]
Melting Point 162-168 °C (decomposes) [2][3]
Appearance Tan or yellow powder [11[3]
Solubility Soluble in alkalies [3]

Synthesis and Experimental Protocols

The synthesis of 1,3,4-thiadiazole and its derivatives is a subject of extensive research due to
their broad pharmacological applications.[5] The most common methods involve the cyclization
of dithiocarbazate salts or thiosemicarbazide derivatives.

General Synthesis of 1,3,4-Thiadiazole-2,5-dithiol

A widely cited method for the synthesis of 1,3,4-Thiadiazole-2,5-dithiol involves the reaction of
hydrazine hydrate with carbon disulfide in the presence of a base.

Experimental Protocol:

A mixture of 99% hydrazine hydrate (0.02 mol) and carbon disulfide (0.02 mol) is prepared in
dry pyridine (50 mL).[2][4]

The mixture is refluxed for 5 hours.[2][4]

After reflux, the excess solvent is distilled off.

The resulting solid is separated by adding 25 mL of water and 5 mL of hydrochloric acid.[2][4]
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e The mixture is filtered, and the collected solid is recrystallized from ethanol to yield the final
product.[2][4]
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Synthesis workflow for 1,3,4-Thiadiazole-2,5-dithiol.

Key Applications and Mechanisms of Action

1,3,4-Thiadiazole-2,5-dithiol is a privileged scaffold in medicinal chemistry and material
science due to its versatile chemical properties.

Pharmaceutical and Drug Development

The 1,3,4-thiadiazole ring is a key pharmacophore in numerous bioactive compounds, serving
as a bioisostere for pyrimidines and interfering with DNA replication processes in cancer cells.
Derivatives of 1,3,4-Thiadiazole-2,5-dithiol exhibit a wide range of pharmacological activities,

including:
e Antimicrobial and Antifungal Activity

e Anti-inflammatory Properties
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¢ Anticancer Activity
« Antioxidant Effects

The thiol groups at positions 2 and 5 are highly reactive and can be readily substituted to
create a library of derivatives with diverse biological functions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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